3-(propionylamino)-N-propylbenzamide

• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 3-(propanoylamino)-N-propylbenzamide
• InChI: InChI=1S/C13H18N2O2/c1-3-8-14-13(17)10-6-5-7-11(9-10)15-12(16)4-2/h5-7,9H,3-4,8H2,1-2H3,(H,14,17)(H,15,16)
• InChI Key: KALVCYZHNPRINT-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)CC

Description

3-(propionylamino)-N-propylbenzamide, also known as PPB, is a chemical compound that belongs to the class of benzamides. PPB is a synthetic compound that has been extensively researched in the field of biomedical sciences due to its potential therapeutic applications. PPB is a small molecule that can easily penetrate cell membranes and interact with intracellular proteins, making it an attractive candidate for drug development.

Mechanism of Action

3-(propionylamino)-N-propylbenzamide exerts its therapeutic effects by inhibiting the activity of several proteins that are involved in cancer progression and inflammation. 3-(propionylamino)-N-propylbenzamide has been shown to inhibit the activity of the protein Hsp90, which is involved in the stabilization of several oncogenic proteins. By inhibiting the activity of Hsp90, 3-(propionylamino)-N-propylbenzamide can induce the degradation of these oncogenic proteins, leading to cell death. 3-(propionylamino)-N-propylbenzamide has also been shown to inhibit the activity of the protein NF-κB, which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
3-(propionylamino)-N-propylbenzamide has been shown to have several biochemical and physiological effects. 3-(propionylamino)-N-propylbenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. 3-(propionylamino)-N-propylbenzamide has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer progression. In addition, 3-(propionylamino)-N-propylbenzamide has been shown to inhibit the production of inflammatory cytokines, which are involved in the regulation of inflammatory responses.

Advantages and Limitations for Lab Experiments

3-(propionylamino)-N-propylbenzamide has several advantages for lab experiments. 3-(propionylamino)-N-propylbenzamide is a small molecule that can easily penetrate cell membranes, making it easy to study its effects on intracellular proteins. 3-(propionylamino)-N-propylbenzamide is also relatively easy to synthesize in a laboratory setting. However, 3-(propionylamino)-N-propylbenzamide has some limitations for lab experiments. 3-(propionylamino)-N-propylbenzamide has low solubility in water, which can make it difficult to administer in in vivo studies. In addition, 3-(propionylamino)-N-propylbenzamide has low stability in solution, which can limit its shelf-life.

Future Directions

There are several future directions for research on 3-(propionylamino)-N-propylbenzamide. One direction is to investigate the potential of 3-(propionylamino)-N-propylbenzamide as a cancer therapy. 3-(propionylamino)-N-propylbenzamide has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. Another direction is to investigate the potential of 3-(propionylamino)-N-propylbenzamide as an anti-inflammatory agent. 3-(propionylamino)-N-propylbenzamide has shown anti-inflammatory properties in preclinical studies, and further research is needed to determine its potential as a treatment for inflammatory diseases. Finally, future research could focus on improving the solubility and stability of 3-(propionylamino)-N-propylbenzamide, which would make it more useful for in vivo studies.

Synthesis Methods

The synthesis of 3-(propionylamino)-N-propylbenzamide involves the reaction of propionyl chloride with N-propylbenzamide in the presence of a base such as triethylamine. The reaction yields 3-(propionylamino)-N-propylbenzamide as a white crystalline solid, which can be purified by recrystallization. The synthesis of 3-(propionylamino)-N-propylbenzamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3-(propionylamino)-N-propylbenzamide has been extensively researched in the field of biomedical sciences due to its potential therapeutic applications. 3-(propionylamino)-N-propylbenzamide has been shown to inhibit the activity of several proteins that are involved in cancer progression, making it a potential candidate for cancer therapy. 3-(propionylamino)-N-propylbenzamide has also been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as arthritis.